
In-Depth Technical Guide: Safety, Handling, and
Storage of Methyl 6-bromopicolinate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 6-bromopicolinate

Cat. No.: B1355233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for methyl 6-
bromopicolinate (CAS No: 26218-75-7), a halogenated pyridine derivative utilized in various

chemical syntheses. The following sections detail the compound's properties, associated

hazards, and recommended procedures for its safe use in a laboratory setting.

Chemical and Physical Properties
Methyl 6-bromopicolinate is a white to off-white solid.[1] Its key physical and chemical

properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₆BrNO₂ [1][2]

Molecular Weight 216.03 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 92-96 °C [3][4]

Boiling Point 289.7 °C at 760 mmHg [1][2]

Density 1.58 - 1.6 g/cm³ [1][2]

Flash Point 129.0 °C [1][2]

Solubility
Soluble in DMSO (100 mg/mL

with sonication)
[1]

Hazard Identification and GHS Classification
Methyl 6-bromopicolinate is classified as a hazardous substance. All personnel handling this

compound must be thoroughly familiar with its potential hazards.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Danger[5]

Hazard Pictograms:

alt text

(Corrosion)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
http://www.chemical-suppliers.eu/enp/methyl-bromopicolinate-PX336097
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5273575.htm
https://www.chemsrc.com/en/cas/26218-75-7_1091735.html
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
http://www.chemical-suppliers.eu/enp/methyl-bromopicolinate-PX336097
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
http://www.chemical-suppliers.eu/enp/methyl-bromopicolinate-PX336097
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
http://www.chemical-suppliers.eu/enp/methyl-bromopicolinate-PX336097
https://file.medchemexpress.eu/batch_PDF/HY-76562/Methyl-6-bromopicolinate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1355233?utm_src=pdf-body
https://www.echemi.com/sds/6-bromopyridine-2-carboxylic-acid-methyl-ester-pd1805143149.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


alt text

(Exclamation Mark)

Precautionary Statements (Selected):[5]

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Safe Handling Procedures
Adherence to strict handling protocols is essential to minimize exposure and ensure personnel

safety.

Engineering Controls
Work should be conducted in a well-ventilated area.[5]

A certified fume hood is required for all procedures involving the handling of methyl 6-
bromopicolinate powder or solutions.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.
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PPE Type Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a face shield.[5]

Protects against dust particles

and splashes, preventing

serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Fire/flame resistant and

impervious clothing should be

worn.[5]

Prevents skin irritation upon

contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator if

exposure limits are exceeded

or irritation is experienced.[5]

Minimizes the risk of

respiratory tract irritation from

inhaling dust.

The following workflow outlines the standard procedure for handling methyl 6-
bromopicolinate in a laboratory setting.
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Diagram 1: Safe Handling Workflow for Methyl 6-bromopicolinate

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 1

Work in a Certified Fume Hood

Step 2

Weigh Compound

Step 3

Dissolve in Solvent

Step 4a

Perform Reaction/Use

Step 4c (if used as solid)

Step 4b

Decontamination & Cleanup

Step 5

Dispose of Waste Properly

Step 6

Remove PPE

Step 7

Wash Hands Thoroughly

Step 8

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow
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Storage Guidelines
Proper storage is crucial to maintain the integrity of methyl 6-bromopicolinate and to ensure

safety within the laboratory.

Parameter Guideline Source(s)

Temperature (Powder)
-20°C for long-term (3 years),

4°C for short-term (2 years).
[1]

Temperature (In Solvent)
-80°C (6 months), -20°C (1

month).
[1]

Container
Store in a tightly closed

container.
[5]

Environment
Store in a dry, cool, and well-

ventilated place.
[5]

Incompatibilities
Store away from strong

oxidizing agents.
[6]

Emergency Procedures
In the event of an accidental exposure or spill, the following procedures should be implemented

immediately.

First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Immediately rinse with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[5]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water. If

skin irritation occurs, get

medical advice/attention.

[5]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If you feel unwell,

get medical help.

[5]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison control center or doctor

immediately for treatment

advice.

[7]

Accidental Release Measures
For spills, personnel should wear appropriate PPE and follow a structured response.

Personal Precautions: Avoid dust formation and breathing vapors. Evacuate personnel to

safe areas.[5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

Containment and Cleanup: Sweep up and shovel into suitable, closed containers for

disposal.[8]
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The following decision tree illustrates the general response to a spill.

Diagram 2: Spill Response Decision Tree
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Diagram 2: Spill Response Decision Tree

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

Specific Hazards: The nature of decomposition products is not well-known, but may include

nitrogen oxides, carbon monoxide, and hydrogen bromide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Waste Disposal
Dispose of methyl 6-bromopicolinate and its containers in accordance with all local, regional,

and national regulations. Waste should be handled as hazardous and disposed of at an

approved waste disposal plant.

Experimental Protocols
No specific, peer-reviewed experimental protocols for the safety and handling of methyl 6-
bromopicolinate were identified in the conducted searches. The guidelines presented in this

document are based on information from Safety Data Sheets and general best practices for

handling halogenated pyridine derivatives.[9][10] It is incumbent upon researchers to perform a

thorough risk assessment for their specific experimental conditions and to adhere to all

institutional safety policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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